4-[(4-Hydroxy-2-methylphenyl)methyl]-3-methylphenol
Overview
Description
4-[(4-Hydroxy-2-methylphenyl)methyl]-3-methylphenol is a useful research compound. Its molecular formula is C15H16O2 and its molecular weight is 228.29 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
Studies have demonstrated innovative synthetic routes and chemical properties of compounds structurally related to 4-[(4-Hydroxy-2-methylphenyl)methyl]-3-methylphenol. For instance, synthesis techniques involving the rearrangement reactions using catalysts like AlCl3, and the methylation processes under PTC conditions, highlight the chemical versatility and potential for creating derivatives with varied properties (Wu Jia-sheng, 2003). Furthermore, the development and validation of analytical methods, such as GC/MS, for determining phenolic compounds in environmental samples, underscore the environmental relevance and the analytical challenges associated with phenolic xenoestrogens (U. Bolz, W. Körner, & H. Hagenmaier, 2000).
Antimicrobial and Antimycobacterial Activities
Compounds similar to this compound have shown promising antimycobacterial activities. Research involving the synthesis of novel derivatives and their evaluation against isoniazid-resistant Mycobacterium tuberculosis has highlighted the potential of these compounds in addressing antibiotic resistance. One derivative, in particular, showed significant activity with a minimum inhibitory concentration of 0.62 μg/ml, suggesting a pathway for developing new antimicrobial agents (M. A. Ali & M. Yar, 2007).
Applications in Material Science
Research into the structural analysis and applications of related phenolic compounds in material science, especially in the context of corrosion inhibitors for mild steel in specific solutions, demonstrates the broad applicability of these compounds beyond biological systems. The efficiency of such derivatives as corrosion inhibitors highlights their potential in industrial applications, providing a pathway to more sustainable and efficient corrosion prevention strategies (A. Maharramov et al., 2018).
Crystal Structure Analysis
The determination of crystal structures of saliciline derivatives and their configurations has provided insights into the molecular architecture and interactions governing the properties of these compounds. This foundational knowledge supports further chemical synthesis and the design of derivatives with specific properties (P. Sharmila et al., 2016).
Environmental Monitoring
The development of sensitive analytical methods for quantifying phenolic compounds in aquatic environments emphasizes the environmental impact and the need for monitoring these compounds. Such studies are crucial for assessing the ecological and health risks associated with phenolic pollutants and for guiding policy and remediation efforts (U. Bolz, W. Körner, & H. Hagenmaier, 2000).
Properties
IUPAC Name |
4-[(4-hydroxy-2-methylphenyl)methyl]-3-methylphenol | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16O2/c1-10-7-14(16)5-3-12(10)9-13-4-6-15(17)8-11(13)2/h3-8,16-17H,9H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WKNMHADBVOPGEF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)O)CC2=C(C=C(C=C2)O)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
228.29 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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